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Compound of Interest

Compound Name: Jarin-1

Cat. No.: B608169 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Jarin-1 is a selective small-molecule inhibitor of the enzyme jasmonic acid-amido

synthetase (JAR1), which is crucial for the biosynthesis of the active plant hormone jasmonoyl-

isoleucine (JA-Ile).[1][2] By preventing the conjugation of jasmonic acid to isoleucine, Jarin-1
serves as a valuable chemical tool for dissecting the complex jasmonate signaling networks

that regulate plant growth, development, and defense mechanisms.[1][3] Proper preparation of

a Jarin-1 stock solution is the first critical step for ensuring reproducible and reliable

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

Jarin-1 stock solutions due to its high solubilizing capacity for this compound.[4] This document

provides a detailed protocol for the preparation, storage, and handling of Jarin-1 stock

solutions using DMSO.

Jarin-1 Properties and Data
The physicochemical properties of Jarin-1 are summarized below. This data is essential for

accurate stock solution preparation and experimental design.
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Property Value Source(s)

Molecular Formula C₂₈H₂₉N₃O₄

Molecular Weight 471.55 g/mol

CAS Number 1212704-51-2

Appearance White to off-white solid powder

IC₅₀
3.8 µM for jasmonic acid-

amido synthetase (JAR1)

Solubility in DMSO
~30.6 - 33.3 mg/mL (~64.9 -

70.7 mM)

Powder Storage -20°C for up to 3 years

Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month

Application Notes
Jarin-1 is primarily used in plant biology research to inhibit jasmonate (JA) signaling. It

specifically targets the JAR1 enzyme, preventing the synthesis of JA-Ile, the active form of the

hormone that binds to the COI1-JAZ co-receptor complex to initiate downstream signaling.

Working Concentrations: The effective working concentration of Jarin-1 can be species-

specific. In Arabidopsis thaliana and Medicago truncatula, concentrations between 5 µM and

30 µM have been shown to be effective in root growth inhibition assays. For topical

application on leaves, a concentration of 10 µM has been used. Researchers should perform

dose-response experiments to determine the optimal concentration for their specific plant

species and experimental system.

Species Specificity: It is critical to note that the inhibitory effect of Jarin-1 is not universal

across all plant species. While effective in Arabidopsis and Cardamine hirsuta, it has been

shown to have little to no effect on JA-Ile biosynthesis in other species like tomato (Solanum

lycopersicum) and Brassica nigra. Therefore, the functionality of Jarin-1 must be validated

for each plant model before extensive use.
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Experimental Controls: When using a Jarin-1 stock solution prepared in DMSO, it is

imperative to include a vehicle control in all experiments. This involves treating a parallel set

of samples with the same final concentration of DMSO used to deliver Jarin-1, to account for

any effects of the solvent itself.

Jasmonate Signaling Pathway and Jarin-1 Inhibition
The following diagram illustrates the canonical jasmonate signaling pathway and highlights the

specific step inhibited by Jarin-1.
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Caption: Jarin-1 inhibits the JAR1 enzyme, blocking JA-Ile synthesis and subsequent gene

activation.

Experimental Workflow: Stock Solution Preparation
This diagram outlines the logical flow for preparing a Jarin-1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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